4-(acetylamino)-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzamide

• IUPAC Name: 4-acetamido-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C20H19N5O4S/c1-13-11-12-21-20(22-13)25-30(28,29)18-9-7-17(8-10-18)24-19(27)15-3-5-16(6-4-15)23-14(2)26/h3-12H,1-2H3,(H,23,26)(H,24,27)(H,21,22,25)
• InChI Key: ZAMFQIWPSBUQIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C20H19N5O4S
• Molecular Weight: 425.5 g/mol

Description

The compound “4-(acetylamino)-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)benzamide” is a complex organic molecule. It contains an acetylamino group, a pyrimidinyl group, and a sulfonyl group, all attached to a benzamide core.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups around the benzamide core. The exact structure would depend on the specific locations of the acetylamino, pyrimidinyl, and sulfonyl groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the acetylamino, pyrimidinyl, and sulfonyl groups. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be influenced by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would involve interacting with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used.

Future Directions

The future research directions for this compound could involve further studies to understand its properties, potential uses, and safety profile.